Cas no 2248377-85-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate
• CAS No: 2248377-85-5
• MF: C₂₃H₁₇NO₆
• MW: 403.384186506271
• CID: 6444054
• PubChem ID: 165728435
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521460
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate
• 2248377-85-5

• Inchi： 1S/C23H17NO6/c1-28-20-13-16(11-12-19(20)29-14-15-7-3-2-4-8-15)23(27)30-24-21(25)17-9-5-6-10-18(17)22(24)26/h2-13H,14H2,1H3
• InChI Key： VIVMGVGEISPKCF-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 403.10558726g/mol
• Monoisotopic Mass: 403.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate (CAS No. 2248377-85-5): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate (CAS No. 2248377-85-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a 4-(benzyloxy)-3-methoxybenzoate substituent. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The 1,3-dioxoisoindoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety is often found in compounds with diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this scaffold in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate suggests that it may possess similar biological activities.

The 4-(benzyloxy)-3-methoxybenzoate substituent adds another layer of complexity to the molecule. This group is known for its ability to influence the lipophilicity and solubility of the compound, which are crucial factors in determining its pharmacokinetic properties. The methoxy and benzyloxy groups can also interact with specific binding sites on target proteins, potentially enhancing the compound's affinity and selectivity.

Recent studies have explored the potential therapeutic applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The anticancer potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate has also been explored. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate have been studied to understand its bioavailability and metabolism. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Toxicity studies have also been conducted to assess the safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate. In animal models, the compound has shown low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(benzyloxy)-3-methoxybenzoate (CAS No. 2248377-85-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.